Cas no 80884-56-6 (2-(3-methyl-1H-indol-1-yl)-1-phenylethan-1-one)

• Product Name: 2-(3-methyl-1H-indol-1-yl)-1-phenylethan-1-one
• CAS No: 80884-56-6
• MF: C₁₇H₁₅NO
• MW: 249.307104349136
• CID: 6374737
• PubChem ID: 766356
• Update Time: 2025-05-20

2-(3-methyl-1H-indol-1-yl)-1-phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-methyl-1H-indol-1-yl)-1-phenylethan-1-one
• 2-(3-Methyl-indol-1-yl)-1-phenyl-ethanone
• Ethanone, 2-(3-methyl-1H-indol-1-yl)-1-phenyl-
• HMS1580I10
• MLS001210574
• SR-01000395597
• 80884-56-6
• F1011-0497
• AKOS000630341
• 2-(3-methyl-1H-indol-1-yl)-1-phenylethanone
• SR-01000395597-1
• DTXSID501322876
• Cambridge id 5315243
• 2-(3-methylindol-1-yl)-1-phenylethanone
• VU0013646-1
• AB00080330-01
• phenacylskatole
• CHEMBL1410397
• HMS2837A04
• SCHEMBL6224417
• SMR000513545

• Inchi： 1S/C17H15NO/c1-13-11-18(16-10-6-5-9-15(13)16)12-17(19)14-7-3-2-4-8-14/h2-11H,12H2,1H3
• InChI Key： GHOPHUHSHPHZKV-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=CC=C1)CN1C2=C(C=CC=C2)C(C)=C1

Computed Properties

• Exact Mass: 249.115364102g/mol
• Monoisotopic Mass: 249.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 22Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(3-methyl-1H-indol-1-yl)-1-phenylethan-1-one

Introduction to 2-(3-methyl-1H-indol-1-yl)-1-phenylethan-1-one (CAS No. 80884-56-6)

2-(3-methyl-1H-indol-1-yl)-1-phenylethan-1-one, identified by its Chemical Abstracts Service (CAS) number 80884-56-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic ketone, featuring a phenylacetyl moiety linked to a methylated indole ring, has garnered attention due to its structural complexity and potential biological activities. The compound’s molecular framework, characterized by a benzene ring attached to an indole core via an ethylidene group, positions it as a valuable scaffold for drug discovery and synthetic chemistry.

The structural motif of 2-(3-methyl-1H-indol-1-yl)-1-phenylethan-1-one combines elements that are frequently explored in medicinal chemistry for their pharmacological relevance. The indole moiety, particularly the 3-methyl derivative, is well-documented for its presence in various bioactive natural products and pharmacologically relevant molecules. Indole derivatives are known for their involvement in neurotransmitter systems, immune modulation, and anti-inflammatory responses. The phenyl group in this compound contributes to hydrophobic interactions and can influence metabolic stability, making it a key feature in designing orally bioavailable drugs.

In recent years, the synthesis and biological evaluation of indole-based derivatives have seen considerable advancements. Researchers have been particularly interested in modulating the pharmacokinetic properties of indole derivatives by appending aromatic or heteroaromatic groups. The ethylidene bridge in 2-(3-methyl-1H-indol-1-yl)-1-phenylethan-1-one serves as a versatile linker that can be further functionalized to explore new chemical spaces. This flexibility has enabled the development of novel analogs with tailored biological profiles.

One of the most compelling aspects of 2-(3-methyl-1H-indol-1-yl)-1-phenylethan-1-one is its potential as a precursor in the synthesis of more complex pharmacophores. The compound’s dual aromatic system provides multiple sites for chemical modification, allowing medicinal chemists to explore structure–activity relationships (SAR) across different therapeutic targets. For instance, modifications at the phenyl ring or the methylated indole core could yield derivatives with enhanced binding affinity or selectivity for specific biological receptors.

The pharmacological exploration of 2-(3-methyl-1H-indol-1-yl)-1-phenylethan-1-one has been supported by computational studies and experimental validations. Molecular modeling techniques have been employed to predict potential interactions with biological targets such as enzymes and receptors. These studies often highlight the compound’s ability to engage with pockets that are relevant in diseases like cancer, neurodegeneration, and inflammatory disorders. Experimental assays have further corroborated these predictions by demonstrating inhibitory effects on certain enzymes or modulatory actions on cellular pathways.

In the context of drug development, the synthesis of 2-(3-methyl-1H-indol-1-yll)-1-phenoylethanone (CAS No. 80884–56–6) exemplifies modern synthetic methodologies that prioritize efficiency and scalability. Advances in catalytic processes and green chemistry principles have enabled more sustainable routes to complex molecules like this one. For instance, transition-metal-catalyzed cross-coupling reactions have been instrumental in constructing the indole–phenyl linkage efficiently. Such methodologies not only reduce reaction times but also minimize waste, aligning with the growing emphasis on environmentally conscious pharmaceutical synthesis.

The biological activity of 2-(3-methyl-lH-indol-l-yll)-l-phenoylethanone has been investigated across various disease models. Preliminary studies suggest that this compound may exhibit properties relevant to central nervous system (CNS) disorders due to its structural resemblance to known neuroactive indoles. Additionally, its interaction with inflammatory pathways has been explored, indicating potential applications in managing chronic inflammatory conditions. These early findings underscore the compound’s therapeutic promise and justify further detailed investigation.

The chemical diversity introduced by the phenyl group in 2-(3-methyl-lH-indol-l-yll)-l-phenoylethanone also opens avenues for exploring multitarget drug discovery strategies. By leveraging fragment-based drug design or structure-based optimization techniques, researchers can identify derivatives that simultaneously modulate multiple relevant targets. This approach is particularly attractive for complex diseases that involve intricate networks of biological pathways.

From a synthetic perspective, 2-(3-methyl-lH-indol-l-yll)-l-phenoylethanone serves as an excellent intermediate for constructing more elaborate molecules. Its ability to undergo further functionalization allows chemists to append groups such as halogens, alcohols, or amines, thereby expanding the library of accessible derivatives. Such chemical versatility is crucial for hit-to-lead optimization pipelines in drug discovery programs.

The role of computational chemistry in understanding the behavior of 2-(3-methyl-lH-indol-l-yll)-l-phenoylethanone cannot be overstated. High-throughput virtual screening (HTVS) has been used to identify potential binding partners within large databases of biological targets. These computational screens often precede experimental validation and can significantly reduce the time required to identify promising candidates for further study.

In summary,2-(3-methyl-lH-indol-l-yll)-l-phenoylethanone (CAS No. 80884–56–6) represents a fascinating compound at the intersection of synthetic organic chemistry and medicinal biology. Its unique structural features—combining an indole scaffold with a phenylacetyl group—position it as a versatile building block for drug discovery efforts targeting diverse therapeutic areas including CNS disorders, inflammatory diseases, and beyond, highlighting its significance as both a research tool and potential lead molecule.